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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzohydrazide

CAS No.: 869942-83-6

Cat. No.: B1335955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl-3-nitrobenzohydrazide is a small molecule of interest in medicinal chemistry and

organic synthesis. As a derivative of the versatile benzohydrazide scaffold, it holds potential for

a range of biological activities. This technical guide provides a comprehensive overview of its

chemical properties, a detailed experimental protocol for its synthesis, and a discussion of its

potential therapeutic applications based on the known activities of related compounds. Due to

the limited availability of direct experimental data for this specific molecule, this guide leverages

information on its precursors and analogous structures to provide a thorough characterization.

Chemical Properties
Direct experimental data for the physicochemical properties of 2-Methyl-3-
nitrobenzohydrazide are not widely available in published literature. However, its basic

molecular properties have been determined, and estimations for other properties can be made

by examining its precursors and related compounds.
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Core Properties
The fundamental molecular properties of 2-Methyl-3-nitrobenzohydrazide are summarized in

the table below.

Property Value Source

Molecular Formula C₈H₉N₃O₃ --INVALID-LINK--

Molecular Weight 195.18 g/mol --INVALID-LINK--

CAS Number 869942-83-6 --INVALID-LINK--

Synonyms
Benzoic Acid, 2-Methyl-3-

Nitro-, Hydrazide
--INVALID-LINK--

Physicochemical Properties (Comparative Analysis)
While specific experimental values for 2-Methyl-3-nitrobenzohydrazide are not available, the

properties of its immediate precursor, 2-Methyl-3-nitrobenzoic acid, can provide some insight

into its expected physical state and solubility.

Property
2-Methyl-3-nitrobenzoic
acid (Precursor)

Expected for 2-Methyl-3-
nitrobenzohydrazide

Appearance
Fine needles or light beige

powder

Likely a solid at room

temperature

Melting Point 182-184 °C
Expected to be a solid with a

distinct melting point

Boiling Point Not available Not readily available

Solubility Insoluble in water
Likely soluble in polar organic

solvents

Disclaimer: The data for 2-Methyl-3-nitrobenzohydrazide in the table above are estimations

based on the properties of its precursor and the general characteristics of benzohydrazide

compounds. Experimental verification is required for precise determination.
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Synthesis of 2-Methyl-3-nitrobenzohydrazide
The synthesis of 2-Methyl-3-nitrobenzohydrazide is a multi-step process that begins with the

nitration of m-toluic acid, followed by esterification, and finally, hydrazinolysis.

Synthesis Workflow

Step 1: Nitration

Step 2: Esterification

Step 3: Hydrazinolysis
m-Toluic Acid

2-Methyl-3-nitrobenzoic Acid-10°C

Fuming Nitric Acid

2-Methyl-3-nitrobenzoic Acid

Methanol

Methyl 2-methyl-3-nitrobenzoateThionyl Chloride Methyl 2-methyl-3-nitrobenzoate

Reflux

Hydrazine Hydrate

2-Methyl-3-nitrobenzohydrazide

Reflux

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Methyl-3-nitrobenzohydrazide.

Experimental Protocols
Step 1: Synthesis of 2-Methyl-3-nitrobenzoic Acid

This protocol is adapted from the nitration of m-toluic acid.

Materials:

m-Toluic acid

Fuming nitric acid

Procedure:
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In a flask equipped with a stirrer and maintained at -10°C, slowly add m-toluic acid to

constantly stirred fuming nitric acid.

Maintain the temperature at -10°C for one hour, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

Upon completion, filter the reaction mixture to obtain the crude 2-Methyl-3-nitrobenzoic

acid.

The crude product can be further purified by recrystallization.

Step 2: Synthesis of Methyl 2-methyl-3-nitrobenzoate

This protocol describes the esterification of the product from Step 1.

Materials:

2-Methyl-3-nitrobenzoic acid

Methanol

Thionyl chloride

Procedure:

To a solution of methanol at 0-10°C, add thionyl chloride dropwise.

Add solid 2-Methyl-3-nitrobenzoic acid to the solution and heat to reflux overnight.

Distill the reaction mixture until the pot temperature reaches approximately 73°C.

After cooling, add water and adjust the pH to 7 with a sodium hydroxide solution.

Collect the product, Methyl 2-methyl-3-nitrobenzoate, by filtration, wash with water, and air

dry.

Step 3: Synthesis of 2-Methyl-3-nitrobenzohydrazide

This is a general procedure for the synthesis of benzohydrazides.
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Materials:

Methyl 2-methyl-3-nitrobenzoate

Hydrazine hydrate

Methanol (as solvent)

Procedure:

In a round-bottomed flask, dissolve Methyl 2-methyl-3-nitrobenzoate in methanol.

Add hydrazine hydrate to the solution.

Reflux the mixture for several hours (typically 2-6 hours), monitoring the reaction by TLC.

After the reaction is complete, cool the mixture to room temperature.

The product, 2-Methyl-3-nitrobenzohydrazide, will precipitate out of the solution.

Filter the precipitate, wash with cold water or ethanol, and dry to obtain the final product.

Spectral Data (Comparative Analysis)
Direct experimental spectral data for 2-Methyl-3-nitrobenzohydrazide is not readily available.

However, the expected spectral characteristics can be inferred from the analysis of related

compounds.

¹H NMR Spectroscopy
The proton NMR spectrum of 2-Methyl-3-nitrobenzohydrazide is expected to show distinct

signals for the aromatic protons, the methyl protons, and the hydrazide protons. The chemical

shifts will be influenced by the electron-withdrawing nitro group and the methyl group on the

benzene ring.

Infrared (IR) Spectroscopy
The IR spectrum will be characterized by absorption bands corresponding to the key functional

groups:
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N-H stretching: Around 3200-3400 cm⁻¹ from the hydrazide group.

C=O stretching: Around 1640-1680 cm⁻¹ from the amide carbonyl group.

N-O stretching (asymmetric and symmetric): Around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹

from the nitro group.

C-H stretching: Aromatic C-H stretches above 3000 cm⁻¹ and aliphatic C-H stretches from

the methyl group around 2850-2960 cm⁻¹.

Mass Spectrometry
The mass spectrum is expected to show a molecular ion peak [M]⁺ corresponding to the

molecular weight of 195.18. Fragmentation patterns would likely involve the loss of the

hydrazide moiety and cleavage of the benzene ring.

Disclaimer: The spectral data information provided is predictive and based on the analysis of

similar compounds. Experimental acquisition of spectra is necessary for definitive structural

confirmation.

Potential Biological Activities
While no specific biological activities have been reported for 2-Methyl-3-nitrobenzohydrazide,

the benzohydrazide scaffold is a well-known pharmacophore with a broad range of therapeutic

properties.[1]

Antimicrobial Activity
Benzohydrazide derivatives have been extensively studied for their antibacterial and antifungal

properties. The mechanism of action is often attributed to the inhibition of essential enzymes in

microorganisms. For instance, some hydrazides are known to inhibit mycolic acid synthesis in

mycobacteria, a key component of their cell wall.

Anticancer Activity
Several benzohydrazide derivatives have demonstrated significant in vitro cytotoxicity against

various cancer cell lines. Their proposed mechanisms of action include the induction of

apoptosis and the inhibition of enzymes crucial for cancer cell proliferation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1335955/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-nitrobenzohydrazide
https://www.scbt.com/p/2-methyl-3-nitrobenzohydrazide-869942-83-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Potential Activities
The benzohydrazide class of compounds has also been associated with a variety of other

biological activities, including:

Anti-inflammatory

Anticonvulsant

Antiviral

Antitubercular

Further research is necessary to determine if 2-Methyl-3-nitrobenzohydrazide exhibits any of

these therapeutic properties and to elucidate its specific mechanisms of action.

Conclusion
2-Methyl-3-nitrobenzohydrazide is a compound with significant potential for further

investigation in the fields of medicinal chemistry and drug discovery. While direct experimental

data on its properties are currently limited, this guide provides a solid foundation for

researchers by summarizing its known characteristics, detailing a reliable synthetic route, and

outlining its potential biological relevance based on the well-established activities of the

benzohydrazide family. Future studies should focus on the experimental determination of its

physicochemical and spectral properties, as well as a thorough evaluation of its biological

activity profile to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1335955/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-nitrobenzohydrazide
https://www.benchchem.com/product/b1335955/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-3-nitrobenzohydrazide
https://www.benchchem.com/product/b1335955?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/2-methyl-3-nitrobenzohydrazide-869942-83-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-3-
nitrobenzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335955/docs#an-in-depth-technical-guide-to-2-
methyl-3-nitrobenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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